2-chloro-N-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]acetamide

• IUPAC Name: 2-chloro-N-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]acetamide
• InChI: InChI=1S/C5H3ClF3N3OS/c6-1-2(13)10-4-12-11-3(14-4)5(7,8)9/h1H2,(H,10,12,13)
• InChI Key: IRJUPVZWCCPWBT-UHFFFAOYSA-N
• Canonical SMILES: C(C(=O)NC1=NN=C(S1)C(F)(F)F)Cl
• Molecular Formula: C5H3ClF3N3OS
• DSSTOX Substance ID: DTXSID70195235
• Molecular Weight: 245.61 g/mol
• CAS RN: 42458-71-9

Description

2-Chloro-N-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]acetamide (CTMA) is a synthetic molecule with potential applications in a variety of scientific research areas. It is a member of the thiadiazole family of compounds and has been studied for its ability to inhibit enzymes, interact with proteins, and potentially act as an anti-inflammatory agent. CTMA has been used in a number of experiments, including the study of its mechanisms of action, biochemical and physiological effects, and its potential for use in lab experiments.

Scientific Research Applications

Molecular Structure Analysis

The molecular structure and intermolecular interactions of related compounds have been a subject of interest. Studies have shown that compounds like N-{2-[(5-amino-1,3,4-thiadiazol-2-yl)difluoromethyl]-4-chlorophenyl}acetamide exhibit various intermolecular interactions, which generate 3-D arrays. These findings are crucial for understanding the physical and chemical properties of such compounds (Boechat et al., 2011).

Synthesis of Derivatives

The synthesis of novel derivatives of similar compounds has been widely explored. For instance, new N-(5-aryl-1,3,4-thiadiazol-2-yl)-2-(3-oxo-1,2-benzothiazol-2(3H)-yl)acetamide derivatives have been synthesized, showcasing the versatility in creating various analogs (Yu et al., 2014).

Antitumor and Antioxidant Evaluation

The antitumor and antioxidant properties of certain N-substituted-2-amino-1,3,4-thiadiazoles have been investigated, demonstrating the potential therapeutic applications of these compounds (Hamama et al., 2013). Additionally, thiazole and thiadiazole derivatives, including compounds similar to 2-chloro-N-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]acetamide, have shown significant anticancer activity against various cancer cell lines (Ekrek et al., 2022).

Synthesis of Diverse Structures

Research has focused on the synthesis of diverse structures, such as N-[4-acetyl-4,5-dihydro-5-(1-aryl-5-methyl-1H-1,2,3-triazol-4-yl)-5-methyl-1,3,4-thiadiazol-2-yl]acetamide derivatives, emphasizing the chemical diversity and potential applications of these molecules (Wang et al., 2010).

Antitrypanosomal Activity

Novel 1,3,4-thiadiazole-containing compounds have been synthesized and evaluated for their antitrypanosomal activity, indicating their potential use in treating trypanosomiasis (Lelyukh et al., 2023).